Cas no 1805531-00-3 (3-(Difluoromethyl)-6-fluoro-2-methyl-4-nitropyridine)
3-(Difluoromethyl)-6-fluoro-2-methyl-4-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Difluoromethyl)-6-fluoro-2-methyl-4-nitropyridine
-
- Inchi: 1S/C7H5F3N2O2/c1-3-6(7(9)10)4(12(13)14)2-5(8)11-3/h2,7H,1H3
- InChI Key: GXHLFFJOWLBAPX-UHFFFAOYSA-N
- SMILES: FC(C1=C(C=C(N=C1C)F)[N+](=O)[O-])F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 222
- XLogP3: 2.1
- Topological Polar Surface Area: 58.7
3-(Difluoromethyl)-6-fluoro-2-methyl-4-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029035072-250mg |
3-(Difluoromethyl)-6-fluoro-2-methyl-4-nitropyridine |
1805531-00-3 | 95% | 250mg |
$940.80 | 2022-04-01 | |
| Alichem | A029035072-500mg |
3-(Difluoromethyl)-6-fluoro-2-methyl-4-nitropyridine |
1805531-00-3 | 95% | 500mg |
$1,735.55 | 2022-04-01 | |
| Alichem | A029035072-1g |
3-(Difluoromethyl)-6-fluoro-2-methyl-4-nitropyridine |
1805531-00-3 | 95% | 1g |
$2,779.20 | 2022-04-01 |
3-(Difluoromethyl)-6-fluoro-2-methyl-4-nitropyridine Related Literature
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 3-(Difluoromethyl)-6-fluoro-2-methyl-4-nitropyridine
Recent Advances in the Study of 3-(Difluoromethyl)-6-fluoro-2-methyl-4-nitropyridine (CAS: 1805531-00-3)
3-(Difluoromethyl)-6-fluoro-2-methyl-4-nitropyridine (CAS: 1805531-00-3) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of drug discovery and development. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications.
The synthesis of 3-(Difluoromethyl)-6-fluoro-2-methyl-4-nitropyridine has been optimized in recent years, with researchers developing more efficient and scalable methods. A 2023 study published in the Journal of Medicinal Chemistry highlighted a novel catalytic approach that significantly improves yield and reduces byproducts. The study emphasized the importance of fluorination in enhancing the compound's stability and bioavailability, making it a promising candidate for further pharmacological evaluation.
In terms of biological activity, 3-(Difluoromethyl)-6-fluoro-2-methyl-4-nitropyridine has demonstrated potent inhibitory effects on specific enzymes involved in inflammatory pathways. A recent Nature Chemical Biology paper reported that the compound selectively targets cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis, with minimal off-target effects. This selectivity suggests potential applications in developing next-generation anti-inflammatory drugs with fewer side effects compared to current therapeutics like NSAIDs.
Another area of interest is the compound's role in agrochemical research. A 2024 study in Pest Management Science explored its efficacy as a fungicide, showing remarkable activity against a broad spectrum of plant pathogens. The difluoromethyl group was identified as critical for its mode of action, disrupting fungal cell membrane integrity. These findings open new avenues for sustainable agricultural solutions, particularly in combating resistant strains of fungi.
Despite these promising developments, challenges remain in the clinical translation of 3-(Difluoromethyl)-6-fluoro-2-methyl-4-nitropyridine. Pharmacokinetic studies indicate that further modifications may be necessary to improve its metabolic stability and tissue distribution. Ongoing research is investigating prodrug strategies and formulation technologies to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development pipeline.
In conclusion, 3-(Difluoromethyl)-6-fluoro-2-methyl-4-nitropyridine (CAS: 1805531-00-3) represents a versatile scaffold with applications spanning pharmaceuticals and agrochemicals. Its unique fluorination pattern and selective biological activity make it a compelling subject for future research. As synthetic methodologies advance and mechanistic studies deepen, this compound is poised to play a pivotal role in addressing unmet medical and agricultural needs.
1805531-00-3 (3-(Difluoromethyl)-6-fluoro-2-methyl-4-nitropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)